Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

VCID Product Name CAS No. MF
VC20751208 Letrozole-d4 C17H11N5
VC20750767 N-(2-Bromoethyl)quinuclidinium, Bromide 104304-10-1 C9H17Br2N
VC20757639 Indole-7-carboxaldehyde 1074-88-0 C9H7NO
VC20750810 2,3,4,5-Tetrahydro-1H-2-benzazepine-7,8-diol Hydrobromide 113853-92-2 C10H14BrNO2
VC20750859 N-[2-[5-acetamido-3-hydroxy-2-(hydroxymethyl)-6-(4-nitrophenoxy)oxan-4-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide 125455-64-3 C22H31N3O13
VC20751188 Methyl 4-Amino-5-chloro-2-methoxybenzoate Hydrochloride 130312-40-2 C9H11Cl2NO3
VC20757591 4-Amino-5-formylamino-3-isobutyl-1-methylpyrimidine-2,6-dione 130332-59-1 C10H16N4O3
VC20750764 6-Bromonicotinaldehyde 149806-06-4 C6H4BrNO
VC20750838 4-Nitrophenyl beta-D-xyloside 2001-96-9 C11H13NO7
VC20757575 d-Galactal 21193-75-9 C6H10O4
VC20751145 Nicotine N-oxide 2820-55-5 C10H14N2O
VC20750803 (±)-Heraclenol 31575-93-6 C16H16O6
VC20757581 3-Methanethiosulfonyl-N,N-dimethylpropionamide 359436-82-1 C6H13NO3S2
VC20750781 (E)-1-(Benzyloxy)-2-methoxy-4-nitro-5-(2-nitrovinyl)benzene 4775-68-2 C16H14N2O6
VC20757440 Araneosol 50461-86-4 C19H18O8
VC20757633 2,3-Dimethoxypyridine 52605-97-7 C7H9NO2
VC20750761 6-Amino-5-(N-formyl-N-methyl)-3-methyluracil 55782-76-8 C7H10N4O3
VC20750775 [3,4-diacetyloxy-5-(2,6-dioxo-3H-purin-9-yl)oxolan-2-yl]methyl acetate 61444-45-9 C16H18N4O9
VC20750800 6-Amino-5-formylamino-3H-pyrimidine-4-one 64194-58-7 C5H6N4O2
VC20750812 Imipraminoxide 6829-98-7 C19H24N2O
VC20757585 Potassium sucrose octasulfate 73264-44-5 C12H22KO35S8
VC20750785 Methyl (3R)-3-Hydroxytetradecanoate 76062-97-0 C15H30O3
VC20750797 Benzyl 3-N,N-Dibenzylamino-2-fluoropropanoate 887352-80-9 C24H24FNO2
VC20757644 (-)-N-(1-R-Ethoxycarbonxyl-3-phenylpropyl)-L-alanine Benzyl Ester 93841-86-2 C22H27NO4
VC20750778 alpha-Hydroxytamoxifen 97151-02-5 C26H29NO2